2-(Azetidin-3-yloxy)-3-chloropyrazine

• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 2-(azetidin-3-yloxy)-3-chloropyrazine
• InChI: InChI=1S/C7H8ClN3O/c8-6-7(11-2-1-10-6)12-5-3-9-4-5/h1-2,5,9H,3-4H2
• InChI Key: IZEJDQKJLNNBQJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)OC2=NC=CN=C2Cl

Description

2-(Azetidin-3-yloxy)-3-chloropyrazine is a pyrazine derivative featuring a chlorine atom at position 3 and an azetidin-3-yloxy group at position 2. This compound is often synthesized as a trifluoroacetate or hydrochloride salt to enhance solubility and stability . Its synthesis typically involves coupling reactions, such as the reaction of 2,3-dichloropyrazine with azetidine derivatives under palladium or copper catalysis .

Research highlights its relevance in medicinal chemistry, particularly in the development of inhibitors targeting viral proteins, such as the SARS-CoV-2 nucleocapsid (N) protein . The structural flexibility of the azetidine ring may enhance binding affinity to viral targets compared to bulkier substituents .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-(Azetidin-3-yloxy)-3-chloropyrazine with structurally or functionally related pyrazine derivatives.

2-Alkynyl-Substituted 3-Chloropyrazines

• Structure : Alkynyl groups replace the azetidinyloxy moiety.
• Synthesis: Prepared via Sonogashira or ultrasound-assisted Cu-catalyzed coupling of 2,3-dichloropyrazine with terminal alkynes .
• Key Differences : Alkynyl groups offer linear geometry and π-bond interactions, whereas the azetidine ring provides conformational flexibility and hydrogen-bonding capability .

Hydrazinopyrazine Derivatives

• Structure : Hydrazine or hydrazide groups at position 2 (e.g., 2-hydrazinyl-3-nitropyridine) .
• Synthesis : Reacted with hydrazine hydrate or carbon disulfide under reflux .
• Biological Activity : Used as intermediates for antimicrobial or antioxidant agents .
• Key Differences : Hydrazine derivatives exhibit higher nucleophilicity but lower metabolic stability compared to azetidine-containing analogs .

Sulfonamide-Functionalized Pyrazines

• Example : 2-((1-((3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl)azetidin-3-yl)oxy)-pyrazine (Compound 18) .
• Synthesis : Sulfonylation of 2-(azetidin-3-yloxy)pyrazine with sulfonyl chlorides.
• Biological Activity : Enhanced binding affinity due to sulfonyl groups, which participate in hydrogen bonding .
• Key Differences: Sulfonamide derivatives show improved target engagement but may suffer from reduced cell permeability compared to non-sulfonylated analogs .

Nitrile-Substituted Analogs

• Example: 2-(Azetidin-3-yloxy)nicotinonitrile hydrochloride .
• Structure : Nitrile group replaces chlorine, altering electronic properties.

Comparative Data Table

Compound	Substituent	Synthesis Method	Biological Target	Key Advantage(s)	Reference
2-(Azetidin-3-yloxy)-3-chloropyrazine	Azetidinyloxy, Cl	Pd/C-CuI-PPh3 catalysis	SARS-CoV-2 nucleocapsid	Conformational flexibility
2-Alkynyl-3-chloropyrazine	Alkynyl, Cl	Sonogashira coupling	SARS-CoV-2 nucleocapsid	Strong π-bond interactions
2-Hydrazinyl-3-nitropyridine	Hydrazine, NO2	Hydrazine hydrate reaction	Antimicrobial agents	High reactivity
Compound 18 (sulfonamide)	Sulfonyl, azetidinyl	Sulfonylation	Undisclosed protein targets	Enhanced hydrogen bonding
2-(Azetidin-3-yloxy)nicotinonitrile	Azetidinyloxy, CN	Nucleophilic substitution	Undisclosed targets	Electron-withdrawing effects

Research Findings and Implications

• Azetidine Advantage : The azetidine ring’s strain and small size may improve binding to sterically constrained viral pockets, as suggested by crystallographic studies of related compounds .
• Synthetic Efficiency : Ultrasound-assisted methods for alkynyl derivatives achieve higher yields (47–95%) compared to traditional Pd-catalyzed routes for azetidinyloxy analogs (47% yield for Compound 18) .